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Compound of Interest

Compound Name: 2-Amino-5-chloropyridin-3-ol

Cat. No.: B1279299 Get Quote

Essential Safety and Handling Guide for 2-
Amino-5-chloropyridin-3-ol
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 2-Amino-5-
chloropyridin-3-ol, a pyridine derivative. Given the absence of a specific Safety Data Sheet

(SDS) for this compound, the following recommendations are based on the known hazards of

the closely related compound, 2-Amino-5-chloropyridine, and general best practices for

handling pyridine derivatives. Adherence to these guidelines is essential to ensure laboratory

safety.

Hazard Summary
While specific toxicity data for 2-Amino-5-chloropyridin-3-ol is not available, it should be

handled with care. The related compound, 2-Amino-5-chloropyridine, is classified as harmful if

swallowed, in contact with skin, or inhaled, and it can cause skin and serious eye irritation.[1][2]

[3] Pyridine derivatives, in general, are known to be toxic and may be flammable.[4][5]

Therefore, minimizing exposure through inhalation and skin contact is paramount.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

2-Amino-5-chloropyridin-3-ol.
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Activity
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Weighing and

Solution

Preparation

Chemical safety

goggles with side

shields

Nitrile or

neoprene gloves

Fully-buttoned

laboratory coat

Work within a

certified chemical

fume hood to

avoid the need

for a respirator.

[4][6]

Conducting

Reactions

Chemical safety

goggles and face

shield

Nitrile or

neoprene gloves

Chemical-

resistant

laboratory coat

Operations

should be

conducted in a

well-ventilated

laboratory,

preferably within

a chemical fume

hood.[4] If

exposure limits

are exceeded, a

full-face

respirator may

be necessary.[2]

Handling Spills

Chemical safety

goggles and face

shield

Heavy-duty nitrile

or butyl rubber

gloves

Chemical-

resistant

laboratory coat

and apron

A full-face

respirator with

appropriate

cartridges may

be required

depending on the

spill size and

location.

Waste Disposal
Chemical safety

goggles

Nitrile or

neoprene gloves
Laboratory coat

Not generally

required if

containers are

sealed and

handled

correctly.
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Operational Plan: Step-by-Step Handling Procedure
Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational.[4]

Verify that an emergency eyewash station and safety shower are readily accessible.

Keep the work area clean and free of clutter.

Donning PPE:

Put on all required personal protective equipment as detailed in the table above before

handling the chemical.

Weighing and Transfer:

Conduct all weighing and transfer operations within a chemical fume hood to minimize

inhalation exposure.[4]

Use non-sparking tools.[7]

Reaction Setup:

Set up all reactions within the chemical fume hood.

Ensure all containers are clearly labeled.

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[1][8]

Decontaminate the work surface with an appropriate solvent.

Storage:

Store 2-Amino-5-chloropyridin-3-ol in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[6][9]
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Keep the container tightly closed.[4]

Disposal Plan
All waste containing 2-Amino-5-chloropyridin-3-ol must be treated as hazardous waste.

Waste Collection:

Collect all solid and liquid waste containing the compound in a designated, properly

labeled, and sealed hazardous waste container.

Do not mix with incompatible waste streams.

Contaminated Materials:

Any materials that come into contact with the chemical, such as gloves, absorbent pads,

and disposable labware, must also be disposed of as hazardous waste.

Spill Cleanup:

For small spills, use an inert absorbent material like vermiculite or sand to contain the spill.

[5]

Collect the absorbed material into a hazardous waste container.

Clean the spill area with a suitable solvent, followed by soap and water.[5]

Waste Storage and Disposal:

Store hazardous waste containers in a designated, well-ventilated area.

Dispose of all hazardous waste through your institution's environmental health and safety

office, following all local, state, and federal regulations.[2][8]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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